Cas no 1019153-21-9 (3-(3-cyanobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile)

• Product Name: 3-(3-cyanobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile
• CAS No: 1019153-21-9
• MF: C₁₇H₉N₃O₃S
• MW: 335.336662054062
• CID: 5381880
• Update Time: 2025-05-26

3-(3-cyanobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(3-cyanophenyl)sulfonyl-4-oxo-1H-quinoline-6-carbonitrile
• 3-(3-cyanobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile

• Inchi： 1S/C17H9N3O3S/c18-8-11-2-1-3-13(6-11)24(22,23)16-10-20-15-5-4-12(9-19)7-14(15)17(16)21/h1-7,10H,(H,20,21)
• InChI Key： UTKHAULCJSHYBX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C#N)C=C2)C(=O)C(S(C2=CC=CC(C#N)=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 335.036
• Monoisotopic Mass: 335.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 762
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 119A^2

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(3-cyanobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile

Comprehensive Analysis of 3-(3-Cyanobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile (CAS No. 1019153-21-9)

The compound 3-(3-cyanobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile, identified by its CAS number 1019153-21-9, is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique structural features, including the quinoline core and sulfonyl and cyano functional groups, make it a versatile intermediate for the synthesis of bioactive molecules and advanced materials. Researchers are particularly interested in its potential applications in drug discovery, where it serves as a key building block for designing inhibitors targeting various enzymes and receptors.

One of the most compelling aspects of 3-(3-cyanobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile is its role in the development of novel small-molecule therapeutics. Recent studies have explored its utility in modulating protein-protein interactions, a hot topic in modern pharmacology. The compound's cyano and sulfonyl moieties contribute to its ability to form hydrogen bonds and other non-covalent interactions, which are critical for binding to biological targets. This has led to its inclusion in high-throughput screening libraries, where it is evaluated for activity against diseases such as cancer, inflammation, and neurodegenerative disorders.

In addition to its pharmaceutical applications, CAS 1019153-21-9 has also found use in the field of organic electronics. The quinoline scaffold is known for its electron-transport properties, making derivatives like this compound valuable for developing organic light-emitting diodes (OLEDs) and photovoltaic devices. The incorporation of cyano groups further enhances its electron-withdrawing capabilities, which is a desirable trait in materials designed for energy conversion and storage. This dual applicability in both life sciences and material science underscores the compound's broad utility.

The synthesis of 3-(3-cyanobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile typically involves multi-step organic reactions, including Suzuki coupling, sulfonylation, and cyanation. These methods are well-documented in the literature, but recent advancements in green chemistry have prompted researchers to explore more sustainable routes. For instance, catalytic methods using palladium or copper complexes have been investigated to reduce waste and improve yields. Such innovations align with the growing demand for environmentally friendly synthetic protocols, a trend that resonates with both academic and industrial chemists.

From a commercial perspective, the demand for CAS 1019153-21-9 is steadily increasing, driven by its expanding applications in drug discovery and material science. Suppliers and manufacturers are focusing on scaling up production while maintaining high purity standards, as even minor impurities can significantly impact the compound's performance in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure quality control, reflecting the compound's importance in high-stakes research and development.

Looking ahead, the future of 3-(3-cyanobenzenesulfonyl)-4-oxo-1,4-dihydroquinoline-6-carbonitrile appears promising. Ongoing research is likely to uncover new applications, particularly in emerging fields like precision medicine and smart materials. Its adaptability and functional group diversity make it a valuable asset for scientists seeking to address complex challenges in health and technology. As the scientific community continues to explore its potential, this compound is poised to remain a focal point of innovation for years to come.